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Compound of Interest

Compound Name: 3-Chlorobutanal

Cat. No.: B14413697 Get Quote

An In-depth Technical Guide to the Storage and Handling of 3-Chlorobutanal

Disclaimer: Information regarding 3-Chlorobutanal is limited in publicly available scientific

literature and safety data repositories. This guide has been compiled using available data for 3-
Chlorobutanal, information on analogous short-chain chlorinated aldehydes, and general

principles for handling hazardous chemicals. The recommendations provided herein should be

used as a guide and supplemented with rigorous in-house safety assessments and

procedures.

Introduction
3-Chlorobutanal (CAS No: 81608-88-0) is a chlorinated aldehyde with the molecular formula

C₄H₇ClO[1]. As a member of the alpha-chloroaldehyde family, it is expected to be a reactive

compound and requires careful handling to ensure the safety of laboratory personnel and the

integrity of research materials. This guide provides a summary of the known properties of 3-
Chlorobutanal and offers guidance on its storage, handling, and potential hazards, drawing

upon information from structurally similar compounds where specific data is unavailable.

Physicochemical Properties
Specific experimental data for the physical properties of 3-Chlorobutanal, such as boiling point

and melting point, are not readily available. The table below summarizes the computed and

basic data that has been identified.
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Property Value Source

Molecular Formula C₄H₇ClO PubChem[1]

Molecular Weight 106.55 g/mol PubChem[1]

CAS Number 81608-88-0 PubChem[1]

IUPAC Name 3-chlorobutanal PubChem[1]

Synonyms 3-chlorobutyraldehyde LookChem[2]

Canonical SMILES CC(CC=O)Cl LookChem[2]

Storage and Handling
Due to the lack of a specific Safety Data Sheet (SDS) for 3-Chlorobutanal, the following

recommendations are based on guidelines for other short-chain chlorinated aldehydes and

general laboratory safety principles.

Storage Conditions
Proper storage of 3-Chlorobutanal is crucial to maintain its chemical integrity and prevent

hazardous situations. Based on information for analogous compounds, the following storage

conditions are recommended:
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Parameter Recommendation Rationale

Temperature

Store in a cool, well-ventilated

place. Refrigeration may be

appropriate.

To minimize volatilization and

potential decomposition.

Container
Keep container tightly closed

in a dry environment.

To prevent reaction with

moisture and atmospheric

contaminants.

Inert Atmosphere

Handle and store under an

inert gas (e.g., nitrogen or

argon).

To prevent oxidation and

reaction with air.

Light Protect from sunlight.
To prevent light-induced

degradation.

Handling Precautions
Given the potential hazards associated with chlorinated aldehydes, strict adherence to safety

protocols is mandatory.

Ventilation: All handling of 3-Chlorobutanal should be conducted in a well-ventilated area,

preferably within a chemical fume hood[3].

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.

Hygiene: Avoid inhalation of vapors and contact with skin and eyes. Do not eat, drink, or

smoke in areas where the chemical is handled. Wash hands thoroughly after handling.

Spill Management: In case of a spill, evacuate the area. Wear appropriate PPE and contain

the spill with an inert absorbent material. Dispose of the waste in a sealed container
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according to institutional and local regulations.

Chemical Reactivity and Incompatibilities
Alpha-chloroaldehydes are known to be reactive compounds. While specific reactivity data for

3-Chlorobutanal is scarce, general incompatibilities for this class of chemicals should be

considered.

Incompatible Materials Potential Hazard

Strong Oxidizing Agents May cause a violent reaction.

Strong Bases Can induce polymerization or decomposition.

Acids
May catalyze decomposition or other hazardous

reactions.

Metals Potential for corrosion and reaction.

Moisture/Water
May lead to hydrolysis and the formation of

corrosive byproducts like HCl.

Potential Hazards and Toxicology
Detailed toxicological data for 3-Chlorobutanal is not available. However, short-chain

chlorinated compounds and aldehydes as a class can exhibit toxicity.

Acute Effects: Likely to be an irritant to the skin, eyes, and respiratory tract. Inhalation of

vapors may cause respiratory distress.

Chronic Effects: The long-term health effects of 3-Chlorobutanal have not been studied.

Studies on some short-chain chlorinated paraffins have indicated potential effects on the

liver, thyroid, and kidneys in animal models[4][5].

Experimental Protocols
Specific, validated experimental protocols for the synthesis and reactions of 3-Chlorobutanal
are not readily available in the searched literature. The following sections provide generalized

procedures based on known reactions of similar compounds.
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General Synthesis of α-Chloroaldehydes
A common method for the synthesis of α-chloroaldehydes involves the chlorination of the

corresponding aldehyde.

Butanal

Chlorination Reaction

Chlorinating Agent
(e.g., SO2Cl2, NCS)

Inert Solvent
(e.g., CCl4, CH2Cl2)

Initiator/Catalyst
(e.g., AIBN, light)

Reaction Work-up
(Quenching, Extraction)

Purification
(e.g., Distillation, Chromatography) 3-Chlorobutanal

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Chlorobutanal.

Methodology:

The starting aldehyde (butanal) is dissolved in a suitable inert solvent.

A chlorinating agent, such as sulfuryl chloride (SO₂Cl₂) or N-chlorosuccinimide (NCS), is

added to the reaction mixture.

The reaction may be initiated by a radical initiator (like AIBN) or by UV light, depending on

the chosen reagent.

The reaction is monitored for completion (e.g., by GC or TLC).

Upon completion, the reaction is quenched, and the product is extracted.
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The crude product is then purified, typically by distillation or column chromatography, to yield

the α-chloroaldehyde.

Logical Relationships and Workflows
Safe Handling Workflow
The following diagram outlines a logical workflow for the safe handling of 3-Chlorobutanal in a

laboratory setting.
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Caption: A logical workflow for the safe handling of 3-Chlorobutanal.
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Biological Activity and Signaling Pathways
There is no specific information available in the searched literature regarding any defined

signaling pathways or significant biological activities of 3-Chlorobutanal. It is plausible that, as

a reactive electrophile, it could interact non-specifically with biological macromolecules, but this

has not been documented.

Conclusion
3-Chlorobutanal is a chemical for which detailed public information is sparse. The guidance

provided in this document is based on the limited available data and information from

analogous compounds. It is imperative that any institution or individual working with this

compound conduct a thorough risk assessment and implement stringent safety protocols. The

lack of data highlights an area where further research into the properties, reactivity, and

toxicology of this compound is needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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